2-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-3,4-dihydro-2H-naphthalen-1-one

• CAS No.: 149247-12-1
• Product Name: 2-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]-3,4-dihydro-2H-naphthalen-1-one
• Molecular Formula: C₂₃H₂₈N₂O₂
• Molecular Weight: 364.5 g/mol
• IUPAC Name: 2-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-3,4-dihydro-2H-naphthalen-1-one
• Standard InChI: InChI=1S/C23H28N2O2/c1-27-22-9-5-4-8-21(22)25-16-14-24(15-17-25)13-12-19-11-10-18-6-2-3-7-20(18)23(19)26/h2-9,19H,10-17H2,1H3
• Standard InChIKey: PJOARVZMKMVACL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CCC3CCC4=CC=CC=C4C3=O
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCC3CCC4=CC=CC=C4C3=O
• Description: QF0301B is an α1 adrenergic receptor antagonist and a low α2 adrenoceptor, 5-HT2A, and histamine H1 receptor blocker.
• Synonyms: 2-(2-(n-4-o-methoxyphenyl-N-1-piperazinyl)ethyl)-1-tetralone; QF 0301B; QF-0301B; QF0301B
• Reference: [1]. Orallo F, et al. In vivo and in vitro pharmacological studies of a new hypotensive compound (QF0301B) in rat: Comparison with prazosin, a known α1-adrenoceptor antagonist. Vascul Pharmacol. 2003 Feb;40(2):97-108.
• PubChem Compound: 10044334
• Last Modified: Nov 11 2021